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Compound of Interest

Compound Name: Tetracyclohexyltin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracyclohexyltin, also known as tetracyclohexylstannane, is an organotin compound
characterized by a central tin atom covalently bonded to four cyclohexyl groups. Organotin
compounds as a class exhibit a wide range of industrial applications, from PVC stabilizers to
biocides. However, their biological activity, particularly their toxicity, necessitates a thorough
understanding of their fundamental properties for safe handling and for the exploration of
potential therapeutic or biological applications. This guide provides a comprehensive overview
of the core chemical, physical, and toxicological properties of Tetracyclohexyltin, supported
by experimental considerations and visualizations of relevant pathways.

Chemical and Physical Properties

Tetracyclohexyltin is a white crystalline powder at room temperature. Its key identifying and
physical properties are summarized in the tables below for clarity and easy reference.

Table 1: Chemical Identification of Tetracyclohexyltin
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Identifier Value

CAS Number 1449-55-4

Molecular Formula C24H44Sn

Molecular Weight 451.32 g/mol

IUPAC Name tetracyclohexylstannane

Synonyms Tetracyclohexylstannane, Tin tetracyclohexyl
InChl Key JUISPCSEIXBMNI-UHFFFAOY SA-N

C1CCC(CC1)--INVALID-LINK--
(C3cceceeg)c4ccecececes
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ble 2: Physical ies of lohexyl

Property Value

Physical Form Solid, Powder

Color White

Melting Point 241-250°C

Boiling Point 476.6 £ 28.0 °C (Predicted)

Solubility Sparingly soluble in water (8.1E-9 g/L at 25°C)
Hydrolytic Sensitivity No significant reaction with aqueous systems

Synthesis and Reactivity

Tetracyclohexyltin is often formed as a by-product during the synthesis of tricyclohexyltin
compounds via the reaction of a cyclohexylmagnesium halide (Grignard reagent) with tin
tetrachloride. The reaction stoichiometry influences the product distribution, with an excess of
the Grignard reagent favoring the formation of the tetra-substituted product.

A general representation of this synthesis route is the reaction between a Grignard reagent and
tin tetrachloride. The following diagram illustrates a simplified workflow for such a synthesis and
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subsequent product characterization.

General Workflow for Synthesis and Characterization
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A generalized workflow for the synthesis and characterization of organotin compounds.

Toxicological Profile

Tetracyclohexyltin is classified as a toxic substance. It is harmful if swallowed, in contact with
skin, or if inhaled.[1] The toxicity of organotin compounds is largely dependent on the number
and nature of the organic groups attached to the tin atom. For tetraalkyltins, the toxicity is
generally considered to be lower than their trialkyltin counterparts, as they are often
dealkylated in vivo to the more toxic trialkyltin species.

Mechanism of Toxicity

The toxicity of organotin compounds, particularly trialkyltins which can be metabolites of
tetracyclohexyltin, is multifaceted. A primary mechanism involves the disruption of
mitochondrial function. Trialkyltin compounds are known to inhibit mitochondrial ATP synthase,
which is crucial for cellular energy production. They can also affect ion transport across
mitochondrial membranes.

Furthermore, organotins have been shown to induce apoptosis (programmed cell death) and
interfere with various signaling pathways. Some organotins can interact with sulfhydryl groups
of proteins, leading to enzyme inhibition. Neurotoxicity is another significant concern with some
organotin compounds, leading to effects like neuronal cell death.

The diagram below illustrates a simplified model of the proposed toxicological mechanism of
organotin compounds at a cellular level.
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Simplified Cellular Toxicity Pathway of Organotins
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Solubility Classification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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